methyl 4-{[9-(2,4-dimethoxyphenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-3-yl]oxy}benzoate; propan-2-ol

• IUPAC Name: methyl 4-[[9-(2,4-dimethoxyphenyl)-4-oxo-4a,5,6,6a,8,10,10a,10b-octahydrochromeno[8,7-e][1,3]oxazin-3-yl]oxy]benzoate;propan-2-ol
• InChI: InChI=1S/C27H29NO8.C3H8O/c1-31-18-8-10-21(23(12-18)32-2)28-13-20-22(35-15-28)11-9-19-25(29)24(14-34-26(19)20)36-17-6-4-16(5-7-17)27(30)33-3;1-3(2)4/h4-8,10,12,14,19-20,22,26H,9,11,13,15H2,1-3H3;3-4H,1-2H3
• InChI Key: RKEMKMATLNBJCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)O.COC1=CC(=C(C=C1)N2CC3C(CCC4C3OC=C(C4=O)OC5=CC=C(C=C5)C(=O)OC)OC2)OC
• Molecular Formula: C30H37NO9
• Molecular Weight: 555.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a chromeno[8,7-e][1,3]oxazin ring, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), and several methoxy groups (OCH3), which are ether functional groups. The presence of these functional groups can significantly influence the compound’s chemical behavior.

Molecular Structure Analysis

The molecular structure of a compound determines its properties and reactivity. In this case, the chromeno[8,7-e][1,3]oxazin ring and the methoxy groups would be expected to play a significant role. The electron-donating methoxy groups could potentially activate the aromatic ring towards electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are hazardous due to their reactivity, while others may be toxic or carcinogenic.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new materials or drugs. It could also involve studying its reactivity to discover new chemical reactions.